2,6-difluoro-N-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]benzamide
• InChI: InChI=1S/C21H20F2N4O2/c1-12(2)29-19-11-18(24-13(3)25-19)26-14-7-9-15(10-8-14)27-21(28)20-16(22)5-4-6-17(20)23/h4-12H,1-3H3,(H,27,28)(H,24,25,26)
• InChI Key: AZMNVIJHUACZPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC(C)C)NC2=CC=C(C=C2)NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C21H20F2N4O2
• Molecular Weight: 398.4 g/mol

Description

2,6-difluoro-N-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques: The compound has been synthesized using various techniques, like from 2,6-difluorobenzoic acid and 3-amino-5-hydroxypyrazole, showing the complexity and multi-step nature of its synthesis (Wang, Gao, Miller, & Zheng, 2013).
• Characterization of Derivatives: Substituted benzamide derivatives, related to this compound, have been synthesized and characterized using techniques like IR, NMR, and MS, indicating a broad interest in the structural analysis and potential applications of similar compounds (Vijaya Laxmi, Ravi, & Nath, 2019).

Application in Advanced Chemical Processes

• Solid-Phase Synthesis: The compound and its derivatives have been synthesized on a solid support, which is significant for high-throughput and parallel synthesis, crucial in drug development and material science (Meisenbach, Allmendinger, & Mak, 2003).
• Spectroscopic Studies: The compound's derivatives have been analyzed spectroscopically, a key step in understanding its chemical properties and potential applications in various fields (Mohammed, Ahmed, & Abachi, 2016).

Potential for Pharmaceutical Development

• Hydrogen-Bonding Investigations: Studies on hydrogen bonding in similar pyrimidine derivatives provide insights into their molecular interactions, which is essential for drug design and development (Glidewell, Low, Melguizo, & Quesada, 2003).
• Reactivity and Mitochondrial Function Studies: Research into the reactivity of related compounds and their effects on mitochondrial function indicates potential pharmaceutical applications, especially in targeting specific cellular functions (Bellili, Coltman, Hodges, & Allouche, 2022).

Photochemical and Photophysical Properties

• Photolysis Studies: Investigations into the photolysis of related compounds can provide insights into their stability and behavior under light exposure, important for developing light-sensitive pharmaceuticals and materials (Tsao & Eto, 1991).